Methyl trisporate B
Methyl trisporate B
Brand Name:
Vulcanchem
CAS No.:
16981-58-1
VCID:
VC21071340
InChI:
InChI=1S/C19H26O4/c1-13(7-6-8-14(2)20)9-10-16-15(3)17(21)11-12-19(16,4)18(22)23-5/h7,9-10H,6,8,11-12H2,1-5H3/b10-9+,13-7+
SMILES:
CC1=C(C(CCC1=O)(C)C(=O)OC)C=CC(=CCCC(=O)C)C
Molecular Formula:
C19H26O4
Molecular Weight:
318.4 g/mol
Methyl trisporate B
CAS No.: 16981-58-1
Cat. No.: VC21071340
Molecular Formula: C19H26O4
Molecular Weight: 318.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 16981-58-1 |
|---|---|
| Molecular Formula | C19H26O4 |
| Molecular Weight | 318.4 g/mol |
| IUPAC Name | methyl 1,3-dimethyl-2-[(1E,3E)-3-methyl-7-oxoocta-1,3-dienyl]-4-oxocyclohex-2-ene-1-carboxylate |
| Standard InChI | InChI=1S/C19H26O4/c1-13(7-6-8-14(2)20)9-10-16-15(3)17(21)11-12-19(16,4)18(22)23-5/h7,9-10H,6,8,11-12H2,1-5H3/b10-9+,13-7+ |
| Standard InChI Key | IBEKLXNZXQHTGY-GSSAJISUSA-N |
| Isomeric SMILES | CC1=C(C(CCC1=O)(C)C(=O)OC)/C=C/C(=C/CCC(=O)C)/C |
| SMILES | CC1=C(C(CCC1=O)(C)C(=O)OC)C=CC(=CCCC(=O)C)C |
| Canonical SMILES | CC1=C(C(CCC1=O)(C)C(=O)OC)C=CC(=CCCC(=O)C)C |
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